Cas no 2248269-25-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)thiophene-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)thiophene-3-carboxylate
• CAS No: 2248269-25-0
• MF: C₁₄H₆F₃NO₄S
• MW: 341.261952877045
• CID: 6284009
• PubChem ID: 165719092
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)thiophene-3-carboxylate
• EN300-6515929
• 2248269-25-0

• Inchi： 1S/C14H6F3NO4S/c15-14(16,17)10-9(5-6-23-10)13(21)22-18-11(19)7-3-1-2-4-8(7)12(18)20/h1-6H
• InChI Key： FCHNNJFCSRHPOX-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1C(F)(F)F

Computed Properties

• Exact Mass: 340.99696333g/mol
• Monoisotopic Mass: 340.99696333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)thiophene-3-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)thiophene-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 2248269-25-0, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)thiophene-3-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a 1,3-dioxo isoindole moiety and a trifluoromethyl thiophene group. These structural elements contribute to its exceptional chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of 1,3-dioxo isoindole derivatives in drug discovery. The isoindole ring system is known for its ability to form stable hydrogen bonds and exhibit significant bioavailability, making it an attractive scaffold for pharmaceutical compounds. The integration of the trifluoromethyl thiophene group further enhances the molecule's stability and pharmacokinetic properties. This combination has led researchers to explore its potential as a lead compound in the development of novel therapeutics targeting various diseases.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)thiophene-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoindole core through cyclization reactions and the subsequent attachment of the trifluoromethyl thiophene group via esterification. Researchers have optimized these steps to achieve high yields and ensure the purity of the final product.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. The trifluoromethyl thiophene group imparts electronic properties that are highly desirable in organic electronics. For instance, this compound has been investigated for its potential role in creating efficient organic photovoltaic cells (OPVs). Recent studies have demonstrated that incorporating this molecule into OPV architectures can significantly improve charge transport and device performance.

In addition to its material science applications, 1,3-dioxo isoindole derivatives have shown potential in catalysis. The unique electronic environment created by the combination of the isoindole and trifluoromethyl thiophene groups enables this compound to act as an effective catalyst in various organic transformations. For example, it has been used to facilitate asymmetric synthesis reactions with high enantioselectivity.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that the 1,3-dioxo isoindole moiety plays a critical role in stabilizing reactive intermediates during catalytic cycles. This insight has opened new avenues for optimizing its use in industrial processes.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)thiophene-3-carboxylate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and chemical properties make it a valuable tool for researchers in medicinal chemistry, materials science, and catalysis. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing technological and therapeutic innovations.